1-(3-chlorobenzoyl)-4-(3-methylbenzyl)piperazine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-chlorobenzoyl)-4-(3-methylbenzyl)piperazine oxalate is a chemical compound that has gained significant attention in scientific research in recent years. It is a piperazine derivative that has been studied for its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of 1-(3-chlorobenzoyl)-4-(3-methylbenzyl)piperazine oxalate is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI), which increases the levels of serotonin in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, anxiety, and depression.
Biochemical and Physiological Effects:
Studies have shown that this compound has anxiolytic and antidepressant effects in animal models. It has also been shown to increase the levels of serotonin in the brain, which is believed to be responsible for its therapeutic effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(3-chlorobenzoyl)-4-(3-methylbenzyl)piperazine oxalate in lab experiments is its high potency and selectivity. It has been shown to have a high affinity for serotonin transporters, making it a useful tool for studying the serotonin system. However, one of the limitations is its potential toxicity, which needs to be carefully monitored in lab experiments.
Future Directions
There are several future directions for the study of 1-(3-chlorobenzoyl)-4-(3-methylbenzyl)piperazine oxalate. One direction is to further investigate its mechanism of action and its potential therapeutic applications in the treatment of anxiety and depression. Another direction is to study its effects on other neurotransmitter systems, such as dopamine and norepinephrine. Additionally, there is a need to explore its potential toxicity and side effects in greater detail to ensure its safety for use in humans.
Conclusion:
In conclusion, this compound is a compound with promising potential for use in various scientific research fields. Its high potency and selectivity make it a useful tool for studying the serotonin system, and its anxiolytic and antidepressant effects make it a potential candidate for the treatment of anxiety and depression. However, further research is needed to fully understand its mechanism of action and potential applications, as well as its potential toxicity and side effects.
Synthesis Methods
The synthesis of 1-(3-chlorobenzoyl)-4-(3-methylbenzyl)piperazine oxalate involves the reaction of 3-chlorobenzoyl chloride and 3-methylbenzylamine in the presence of a base, followed by the addition of piperazine and oxalic acid. The reaction is carried out under controlled conditions to obtain a pure product with a high yield.
Scientific Research Applications
1-(3-chlorobenzoyl)-4-(3-methylbenzyl)piperazine oxalate has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression.
properties
IUPAC Name |
(3-chlorophenyl)-[4-[(3-methylphenyl)methyl]piperazin-1-yl]methanone;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O.C2H2O4/c1-15-4-2-5-16(12-15)14-21-8-10-22(11-9-21)19(23)17-6-3-7-18(20)13-17;3-1(4)2(5)6/h2-7,12-13H,8-11,14H2,1H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMEUFNHJPILYEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.